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Compound of Interest

Compound Name:
2-Chloro-5-methylaniline

hydrochloride

CAS No.: 62224-71-9

Cat. No.: B8766055

Get Quote

Executive Summary & Strategic Analysis
2-Chloro-5-methylaniline (also known as 6-chloro-m-toluidine) is a critical pharmacophore and

intermediate used in the synthesis of tyrosine kinase inhibitors (e.g., Dasatinib precursors), azo

dyes, and agrochemicals.

The synthesis of this compound presents a specific regiochemical challenge: maintaining the

integrity of the chlorine atom while reducing the nitro group. Standard catalytic hydrogenation

methods (e.g., Pd/C +

) frequently result in hydrodechlorination, stripping the chlorine atom to yield m-toluidine, a
critical impurity.

This guide details the Chemoselective Nitro Reduction pathway, prioritizing the Bechamp

Reduction (Iron/Acid) and Stannous Chloride methods over standard hydrogenation to

guarantee halogen retention.
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Property Detail

IUPAC Name 2-Chloro-5-methylaniline Hydrochloride

Synonyms
6-Chloro-m-toluidine HCl; 3-Amino-4-

chlorotoluene HCl

Structure Aniline core with Cl at C2 and Methyl at C5

CAS (Free Base) 95-81-8

Molecular Weight 141.60 g/mol (Free Base) + 36.46 (HCl)

Retrosynthetic Analysis & Pathway
The most robust industrial and laboratory route bypasses the direct chlorination of m-toluidine,

which suffers from poor regioselectivity (yielding the 4-chloro isomer as the major product).

Instead, we utilize 4-Chloro-3-nitrotoluene as the regiospecific precursor.

Logical Pathway
Precursor Selection: 4-Chloro-3-nitrotoluene is commercially available or synthesized via

nitration of p-chlorotoluene (where the methyl group directs ortho, but steric and electronic

factors of the Cl must be managed).

Transformation: Reduction of the nitro group (

) to an amine (

) without affecting the aryl chloride (

).

Salt Formation: Stabilization of the amine as the hydrochloride salt to prevent oxidation and

improve shelf-life.

Figure 1: Retrosynthetic logic flow prioritizing the nitro-reduction route to ensure correct

substituent positioning.

Methodology: Chemoselective Reduction
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Why Avoid Standard Hydrogenation?
While catalytic hydrogenation (Pd/C,

) is cleaner, it poses a high risk of hydrodechlorination (

). Unless specialized poisoned catalysts (e.g., sulfided Pt/C) are available, chemical reduction
is the "Gold Standard" for reliability in halogenated aromatics.

Protocol A: The Bechamp Reduction (Iron/Acid)
This is the preferred method for scalability and cost-efficiency while ensuring the Chlorine atom

remains intact.

Reagents & Materials
Substrate: 4-Chloro-3-nitrotoluene (1.0 eq)

Reductant: Iron Powder (3.0 - 4.0 eq, fine mesh)

Catalyst/Solvent: Ethanol (solvent), Water, Acetic Acid (catalytic) or dilute HCl.

Workup: Sodium Carbonate (

), Ethyl Acetate.

Step-by-Step Procedure
Reactor Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux

condenser, and addition funnel. Nitrogen atmosphere is recommended but not strictly

required for Fe reduction.

Activation: Charge Iron powder (3.5 eq) and water into the flask. Add catalytic concentrated

HCl (0.1 eq) or Acetic Acid and stir vigorously at 50°C for 15 minutes to etch the iron surface

(activation).

Addition: Dissolve 4-Chloro-3-nitrotoluene (1.0 eq) in Ethanol (5 volumes relative to

substrate mass). Add this solution dropwise to the activated iron suspension.

Reaction: Heat the mixture to reflux (approx. 78-80°C). Monitor via TLC or HPLC.
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Reaction Milestone: The disappearance of the yellow nitro compound and appearance of

the fluorescent amine spot. Reaction typically takes 2–4 hours.

Basification: Once complete, cool to room temperature. Adjust pH to ~9-10 using saturated

solution to precipitate iron salts as iron oxides/hydroxides.

Filtration: Filter the slurry through a Celite pad to remove the iron sludge. Wash the pad with

Ethyl Acetate.[1]

Extraction: Remove ethanol under reduced pressure. Extract the aqueous residue with Ethyl

Acetate (3x). Wash combined organics with brine, dry over

, and concentrate to yield the crude brown oil (Free Base).

Protocol B: Salt Formation (Hydrochloride)
The free base is an oil prone to oxidation (turning purple/black). Conversion to the HCl salt is

mandatory for stability.

Dissolution: Dissolve the crude 2-Chloro-5-methylaniline oil in dry Diethyl Ether or 1,4-

Dioxane (approx. 10 mL per gram).

Acidification: Cool to 0°C. Slowly bubble dry HCl gas through the solution OR add 4M HCl in

Dioxane dropwise with stirring.

Precipitation: A white to off-white precipitate will form immediately.

Isolation: Filter the solid under inert gas (Argon/Nitrogen) to avoid moisture absorption. Wash

with cold ether.

Drying: Dry in a vacuum desiccator over

.

Process Workflow & Critical Control Points
The following diagram illustrates the experimental workflow with critical checkpoints to ensure

safety and purity.
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Figure 2: Operational workflow emphasizing the Iron activation and QC checkpoints.

Analytical Specifications & Validation
To validate the synthesis, the following analytical parameters must be met.

Test Expected Result Method

Appearance
White to off-white crystalline

solid
Visual

Melting Point 228–230 °C (dec) Capillary MP

1H NMR (DMSO-d6)

2.21 (s, 3H, Me), 6.9-7.3 (m,

3H, Ar-H), 9.5-10.0 (br s,

)

400 MHz NMR

Mass Spec

m/z = 141.03 [M-HCl]+

(Characteristic Cl isotope

pattern 3:1)

LC-MS (ESI)

Purity > 98.0% HPLC (C18, ACN/Water)

Troubleshooting
Low Yield: Often caused by incomplete extraction of the amine from the iron sludge. Ensure

thorough washing of the Celite pad with Ethyl Acetate.

Product Color: If the product turns violet/purple, oxidation has occurred. Recrystallize from

Ethanol/Ether immediately.

Dechlorination: If MS shows m/z 107 (m-toluidine), the reduction conditions were too harsh

(rare with Fe/acid, common with Pd/H2).

Safety & Toxicology (E-E-A-T)
Warning: Anilines and their precursors are toxic and potential carcinogens.

Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin (H302+H312+H332).[2]
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Specific Hazard: Methaemoglobinemia. Chlorinated anilines can induce blood disorders.

Handling: All operations must be performed in a functioning fume hood. Double-gloving

(Nitrile) is required.

Waste: Iron sludge contains organic residues and must be disposed of as hazardous solid

waste, not general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8766055/docs#technical-synthesis-guide-2-chloro-5-
methylaniline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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